Cas no 2344679-39-4 (4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1))

• Product Name: 4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1)
• CAS No: 2344679-39-4
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 5891862
• PubChem ID: 139015022
• Update Time: 2025-11-01

4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1)
• EN300-7424707
• 6-Methyl-4-azaspiro[2.5]octane;hydrochloride
• 2344679-39-4
• 6-methyl-4-azaspiro[2.5]octane hydrochloride
• Z3688907456

• Inchi： 1S/C8H15N.ClH/c1-7-2-3-8(4-5-8)9-6-7;/h7,9H,2-6H2,1H3;1H
• InChI Key： DWEKLXJRWDYWPR-UHFFFAOYSA-N
• SMILES： CC1CNC2(CC2)CC1.Cl

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1)

Introduction to 4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2344679-39-4, known as 4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1), represents a fascinating molecule in the realm of chemical biology. This spirocyclic amine derivative has garnered attention due to its unique structural framework and potential pharmacological applications. The spirocyclic core, characterized by a nitrogen atom linking two cycloalkane rings, introduces a rigid conformation that can be exploited for designing biologically active agents.

Recent advancements in drug discovery have highlighted the importance of spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinity to biological targets. The presence of a methyl group at the 6-position further modulates the electronic and steric properties of the molecule, making it a versatile scaffold for medicinal chemists. The hydrochloride salt form (1:1) ensures better solubility and stability, which are critical factors for both preclinical and clinical studies.

In the context of modern chemical biology, 4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1) has been explored for its potential in modulating various biological pathways. Studies have suggested that this compound may interact with enzymes and receptors involved in neurodegenerative diseases, inflammation, and cancer. The spirocyclic structure imparts a high degree of molecular rigidity, which can be advantageous in achieving precise interactions with biological targets.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The nitrogen-containing spirocycle in 4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1) can serve as a hinge-binding motif, allowing for the design of selective kinase inhibitors. Recent computational studies have predicted that this compound could bind to ATP-binding pockets of specific kinases with high affinity.

Furthermore, the methyl group at the 6-position provides a handle for further derivatization, enabling the synthesis of analogues with tailored pharmacological properties. This flexibility has allowed researchers to explore various modifications while maintaining the core spirocyclic framework. Such structural diversity is essential for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

The hydrochloride salt form of 4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1) enhances its pharmaceutical relevance by improving solubility in aqueous media. This is particularly important for formulation development, as it allows for easier administration via oral or injectable routes. Additionally, the salt form increases thermal stability, which is beneficial for long-term storage and transportation.

Recent experimental studies have begun to unravel the mechanistic aspects of 4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1) in cellular models. In vitro assays have demonstrated its ability to modulate intracellular signaling cascades associated with inflammation and cell proliferation. These findings align with the growing interest in spirocyclic compounds as therapeutic agents.

The synthesis of 4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1) involves multi-step organic transformations that highlight the synthetic prowess required to construct complex molecular architectures. The spirocyclic core is typically formed through cyclocondensation reactions between appropriate precursors, followed by functional group modifications to introduce the methyl group at the 6-position. The final step involves quaternization followed by salt formation with hydrochloric acid.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding interactions between 4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1) and biological targets. Molecular docking simulations have revealed promising binding poses in several protein families implicated in human diseases. These computational predictions provide a rational basis for experimental validation and further optimization efforts.

The future prospects of 4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1) are vast and multifaceted. Continued research efforts are focused on expanding its chemical space through structural analogues and exploring novel therapeutic applications. The combination of experimental and computational approaches will be instrumental in deciphering its full biological potential.

In conclusion,4-Azaspiro[2.5]octane, 6-methyl-, hydrochloride (1:1) stands as a testament to the innovative spirit of modern chemical biology. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation in drug discovery efforts aimed at addressing unmet medical needs.